Cas no 311346-60-8 (2-(3,5-Difluorophenyl)ethanamine)

• Product Name: 2-(3,5-Difluorophenyl)ethanamine
• CAS No: 311346-60-8
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD01529880
• CID: 92695
• PubChem ID: 3673665
• Update Time: 2025-06-12

2-(3,5-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorophenyl)ethanamine
• 2-(3,5-difluorophenyl)ethanamine hydrochloride
• 2-(3,5-DIFLUOROPHENYL)ETHYLAMINE
• Benzeneethanamine,3,5-difluoro-(9CI)
• 2-(3,5-difluorophenyl)ethan-1-amine
• 3,5-difluorobenzyl-methyl amine
• 3,5-difluorophenethylamine
• Benzeneethanamine,3,5-difluoro
• DTXSID90394900
• CS-0100868
• AB09183
• EN300-61502
• AKOS011239956
• WRPAZHKOVLYSCH-UHFFFAOYSA-N
• AT21562
• 2-(3,5-difluoro-phenyl)-ethylamine
• MFCD01529880
• Z905065808
• FS-5417
• Benzeneethanamine, 3,5-difluoro- (9CI)
• SCHEMBL1014548
• 311346-60-8

• MDL： MFCD01529880
• Inchi： 1S/C8H9F2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
• InChI Key： WRPAZHKOVLYSCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCN)F

Computed Properties

• Exact Mass: 157.07000
• Monoisotopic Mass: 157.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.169
• Melting Point: NA
• Boiling Point: 187 ºC
• Flash Point: 79 ºC
• Refractive Index: 1.497
• PSA: 26.02000
• LogP: 2.16630
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3,5-Difluorophenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3,5-Difluorophenyl)ethanamine

Introduction to 2-(3,5-Difluorophenyl)ethanamine (CAS No. 311346-60-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,5-Difluorophenyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 311346-60-8, is a fluorinated aromatic amine that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound, featuring a phenyl ring substituted with fluorine atoms at the 3 and 5 positions, combined with an amine functional group, exhibits a range of chemical and biological activities that make it a valuable scaffold for drug discovery and material science applications.

The fluorine atoms at the 3 and 5 positions of the phenyl ring play a crucial role in modulating the electronic properties and bioavailability of 2-(3,5-Difluorophenyl)ethanamine. Fluorine is a halogen element that can influence the metabolic stability, lipophilicity, and binding affinity of molecules. In medicinal chemistry, fluorinated compounds are widely recognized for their ability to enhance drug-like properties such as solubility, permeability, and resistance to enzymatic degradation. The presence of these fluorine substituents in 2-(3,5-Difluorophenyl)ethanamine contributes to its potential as a building block for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated aromatic amines in designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that compounds with similar structural motifs to 2-(3,5-Difluorophenyl)ethanamine can interact with enzymes and receptors with high specificity. This has opened up new avenues for developing treatments against diseases such as cancer, inflammation, and neurological disorders.

The amine group in 2-(3,5-Difluorophenyl)ethanamine serves as a versatile handle for further chemical modifications. It can be readily functionalized through reductive amination, acylation, or diazotization reactions to create more complex derivatives. These modifications are essential for tailoring the pharmacological properties of the compound, such as improving its binding affinity or altering its pharmacokinetic profile. The ability to modify the amine group makes 2-(3,5-Difluorophenyl)ethanamine a valuable intermediate in synthetic chemistry.

In the realm of chemical biology, 2-(3,5-Difluorophenyl)ethanamine has been explored as a potential tool for studying enzyme mechanisms and protein-protein interactions. Its unique structural features allow it to act as a probe or inhibitor in biochemical assays. For example, researchers have utilized derivatives of this compound to investigate the role of specific amino acid residues in enzyme active sites. Such studies contribute to our understanding of biological processes at the molecular level and can inform the design of more effective drugs.

One particularly intriguing application of 2-(3,5-Difluorophenyl)ethanamine is in the development of fluorescent probes for cellular imaging. The combination of an aromatic system with fluorine substituents enhances the photophysical properties of molecules, making them suitable for use as dyes or reporters in live-cell assays. These probes can be used to track biological processes in real-time or to visualize specific cellular compartments with high resolution. The growing interest in super-resolution microscopy has further driven the demand for novel fluorescent markers like derivatives of 2-(3,5-Difluorophenyl)ethanamine.

The pharmaceutical industry has also shown considerable interest in fluorinated aromatic amines due to their potential therapeutic applications. Several clinical trials are underway evaluating drugs that incorporate similar structural motifs to 2-(3,5-Difluorophenyl)ethanamine for treating various conditions. These trials aim to harness the unique properties of fluorine-containing compounds to develop safer and more effective treatments. The success of these trials could pave the way for broader use of such compounds in clinical practice.

Molecular dynamics simulations have been instrumental in understanding how 2-(3,5-Difluorophenyl)ethanamine interacts with biological targets at an atomic level. These simulations provide insights into the conformational flexibility of the molecule and how it fits into protein binding pockets. By predicting binding modes and energetics, computational studies help guide experimental efforts toward optimizing drug candidates derived from this scaffold. Such interdisciplinary approaches are becoming increasingly important in modern drug discovery pipelines.

The synthesis of 2-(3,5-Difluorophenyl)ethanamine presents both challenges and opportunities for synthetic chemists. While there are established methods for preparing fluorinated aromatic compounds using palladium-catalyzed cross-coupling reactions or electrochemical fluorination techniques, optimizing these processes for large-scale production remains an area of active research. Advances in synthetic methodologies will be crucial for making this compound more accessible for industrial applications.

The environmental impact of fluorinated compounds is another consideration when evaluating their use in pharmaceuticals and materials science. While fluorine can enhance drug efficacy, excessive use may lead to environmental persistence or bioaccumulation concerns. Therefore, researchers are exploring greener synthetic routes that minimize waste generation while maintaining high yields and purity standards for compounds like 2-(3,5-Difluorophenyl)ethanamine.

In conclusion, 2-(3,5)-Difluorophenyl)ethanamine (CAS No. 311346-60-8) is a multifaceted compound with significant potential across multiple disciplines including chemical biology, medicinal chemistry, materials science, and pharmaceutical development. Its unique structural features, particularly the presence of fluoro substituents, make it an attractive scaffold for designing novel therapeutics, probes, and materials.












With ongoing research efforts aimed at optimizing its synthesis, understanding its biological interactions,